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Compound of Interest

Compound Name: Ethyl acetate-d8
CAS No.: 117121-81-0
Cat. No.: B037612
. J

This guide provides an in-depth exploration of Ethyl Acetate-d8 (Perdeuterated Ethyl Acetate),
a critical isotopically labeled solvent and internal standard for researchers, scientists, and
professionals in drug development. We will delve into its fundamental properties, primary
applications, and provide a detailed protocol for its use in Nuclear Magnetic Resonance (NMR)
spectroscopy, a cornerstone technique in modern chemical analysis.

Introduction: The Significance of Deuteration in
Analytical Chemistry

In the landscape of analytical chemistry, particularly in the realms of NMR spectroscopy and
mass spectrometry, the substitution of hydrogen atoms with their heavier isotope, deuterium,
offers a profound advantage. Deuterated solvents are rendered "invisible" in tH NMR spectra,
thereby allowing for the unambiguous observation of the analyte's proton signals. Ethyl
acetate-d8, with all eight of its hydrogen atoms replaced by deuterium, serves as an invaluable
tool for such applications. Its chemical properties closely mimic that of its non-deuterated
counterpart, ethyl acetate, a widely used solvent, making it an ideal choice for studies where
the solvent's own signals would otherwise interfere with the analysis.

Core Identification and Physicochemical Properties

e Chemical Name: 1,1,2,2,2-pentadeuterioethyl 2,2,2-trideuterioacetate[1]
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Synonyms: Ethyl-d5 acetate-d3[2]

CAS Number: 117121-81-0[2][3][4]

Molecular Formula: CaDsO2[2][4]

Linear Formula: CD3C0O2C2Ds[5][6]

The key physicochemical properties of Ethyl Acetate-d8 are summarized in the table below:

Property Value Source(s)
Molecular Weight 96.15 g/mol [L1[31[41[5]16]
Density 0.984 g/mL at 25 °C

Boiling Point 76.5-775°C [7]

Melting Point -84 °C [8]
Refractive Index n20/D 1.369

Isotopic Purity >99.5 atom % D [5]
Appearance Clear, colorless liquid [7]

Synthesis of Ethyl Acetate-d8: A Conceptual
Overview

The industrial synthesis of standard ethyl acetate is primarily achieved through the Fischer
esterification of ethanol and acetic acid.[8] For the synthesis of Ethyl Acetate-d8, a similar
principle is applied, utilizing deuterated starting materials. The reaction involves the acid-
catalyzed esterification of deuterated acetic acid (acetic acid-d4) with deuterated ethanol
(ethanol-d6).

A generalized reaction scheme is as follows:

CDsCOOD + CDsCD20D = CD3sCOOCD2CDs + D20 (Acetic acid-d4) + (Ethanol-d6) = (Ethyl
acetate-d8) + (Deuterium oxide)
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This reaction is typically catalyzed by a strong acid and driven to completion by removing the
deuterium oxide (heavy water) as it is formed.

Applications in Research and Drug Development

The utility of Ethyl Acetate-d8 in scientific research is multifaceted, primarily revolving around
its isotopic purity.

High-Resolution NMR Spectroscopy

The most prominent application of Ethyl Acetate-d8 is as a solvent for NMR spectroscopy. The
absence of protons in its structure eliminates solvent-derived signals from the *H NMR
spectrum, providing a clear window for the observation of analyte signals.[9] This is particularly
crucial when analyzing complex molecules or low-concentration samples, where solvent peaks
could obscure important spectral information. The chemical shifts of residual protons in
deuterated solvents are well-documented, aiding in the identification of impurities.[10]

Internal Standard for Mass Spectrometry

In quantitative mass spectrometry (MS), particularly when coupled with gas chromatography
(GC-MS) or liquid chromatography (LC-MS), isotopically labeled compounds like Ethyl
Acetate-d8 serve as excellent internal standards. Since its retention time is nearly identical to
that of its non-deuterated analog, but its mass is significantly different (M+8), it can be added to
a sample to accurately quantify the amount of unlabeled ethyl acetate. This is because the
deuterated standard experiences the same sample preparation and ionization effects as the
analyte, leading to more precise and accurate measurements.

Experimental Protocol: Sample Preparation for *H
NMR Spectroscopy

This protocol outlines the standard procedure for preparing a sample for *H NMR analysis
using Ethyl Acetate-d8 as the solvent.

Objective: To obtain a high-resolution *H NMR spectrum of a compound of interest.

Materials:
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Compound of interest

Ethyl Acetate-d8 (=99.5% isotopic purity)

NMR tube (5 mm)

Pipettes

Vortex mixer

Methodology:

o Sample Weighing: Accurately weigh 5-10 mg of the compound of interest directly into a
clean, dry vial.

e Solvent Addition: Add approximately 0.6-0.7 mL of Ethyl Acetate-d8 to the vial.
» Dissolution: Gently vortex or sonicate the mixture until the sample is completely dissolved.
o Transfer to NMR Tube: Using a pipette, transfer the solution to a 5 mm NMR tube.

e Spectrometer Setup: Place the NMR tube in the spectrometer's autosampler or manually
insert it into the magnet.

o Data Acquisition: Set up the desired NMR experiment (e.g., standard *H acquisition) and
acquire the data.

Sample Preparation NMR Analysis

5-10 mg 0.6-0.7 mL
1. Weigh Compound 2. Add Ethyl Acetate-d8 3. Dissolve Sample)—b(zl. Transfer to NMR Tube) (5. Insert into Spectrometer 6. Acquire Data

Click to download full resolution via product page

Caption: Workflow for tH NMR sample preparation using Ethyl Acetate-d8.
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Safety and Handling

Ethyl Acetate-d8 is a highly flammable liquid and vapor and causes serious eye irritation.[7] It
may also cause drowsiness or dizziness.[7][11] Repeated exposure may cause skin dryness or
cracking.[7]

Precautionary Measures:

Keep away from heat, sparks, open flames, and hot surfaces.[11]

Use in a well-ventilated area.[4]

Wear protective gloves, clothing, eye, and face protection.[4]

Store in a tightly closed container in a cool, well-ventilated place.[11]

Ground and bond container and receiving equipment to prevent static discharge.[4]

In case of eye contact, rinse cautiously with water for several minutes.[7] If inhaled, move the
person to fresh air.[7] For detailed safety information, always consult the Safety Data Sheet
(SDS) provided by the supplier.[3][4][5][11]

Conclusion

Ethyl Acetate-d8 is an indispensable tool for modern analytical chemistry. Its unique properties
as a deuterated solvent make it a cornerstone for high-resolution NMR spectroscopy, enabling
researchers to elucidate the structure of complex molecules with high fidelity. Furthermore, its
application as an internal standard in mass spectrometry enhances the accuracy and reliability
of quantitative analyses. A thorough understanding of its properties, applications, and safe
handling procedures is paramount for its effective utilization in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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